2-{[(2-Chlorophenyl)methyl]amino}-2-methylpropane-1,3-diol

• Molecular Formula: C11H16ClNO2
• Molecular Weight: 229.70 g/mol
• IUPAC Name: 2-[(2-chlorophenyl)methylamino]-2-methylpropane-1,3-diol
• InChI: InChI=1S/C11H16ClNO2/c1-11(7-14,8-15)13-6-9-4-2-3-5-10(9)12/h2-5,13-15H,6-8H2,1H3
• InChI Key: JNEWUDAPLZGDCN-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)(CO)NCC1=CC=CC=C1Cl

Description

2-{[(2-Chlorophenyl)methyl]amino}-2-methylpropane-1,3-diol is an amino alcohol derivative characterized by a propane-1,3-diol backbone substituted with a 2-methyl group and a (2-chlorophenyl)methylamino moiety. The chlorophenyl group introduces electron-withdrawing effects, which may enhance stability or interaction with biological targets, while the diol and amino groups could facilitate hydrogen bonding or coordination chemistry. Such properties are often exploited in drug design (e.g., as intermediates) or corrosion inhibition .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(2-Chlorophenyl)methyl]amino}-2-methylpropane-1,3-diol typically involves the reaction of 2-chlorobenzylamine with 2-methyl-1,3-propanediol. The reaction is carried out under controlled conditions, often involving a catalyst to facilitate the process. The reaction mixture is heated to a specific temperature to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow systems to optimize yield and efficiency. The process may include steps such as purification and crystallization to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-{[(2-Chlorophenyl)methyl]amino}-2-methylpropane-1,3-diol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The chlorophenyl group can undergo substitution reactions, where the chlorine atom is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as hydroxide ions (OH-) or amines can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

2-{[(2-Chlorophenyl)methyl]amino}-2-methylpropane-1,3-diol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of polymers and other industrial materials.

Mechanism of Action

The mechanism by which 2-{[(2-Chlorophenyl)methyl]amino}-2-methylpropane-1,3-diol exerts its effects involves interactions with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The compound shares structural motifs with several classes of diols and amino alcohols, enabling comparisons based on substituent effects and applications:

Table 1: Key Structural Features and Inferred Properties

Compound Name	Core Structure	Substituents	Potential Applications	Key Findings from Literature
2-{[(2-Chlorophenyl)methyl]amino}-2-methylpropane-1,3-diol	Propane-1,3-diol	2-methyl, (2-chlorophenyl)methylamino	Corrosion inhibition, pharmaceutical intermediates	Chlorine atom may enhance electronic interactions
2-(2-Hydroxybenzylideneamino)-2-methylpropane-1,3-diol (Schiff base)	Propane-1,3-diol	Hydroxybenzylideneamino (Schiff base)	Corrosion inhibition	Heteroatoms (e.g., N, O) improve inhibition efficiency despite smaller size
Erythro/threo-1,2-bis-(4-hydroxy-3-methoxyphenyl)-propane-1,3-diol (Plant-derived)	Propane-1,3-diol	Bis(4-hydroxy-3-methoxyphenyl)	Natural product isolation, bioactivity	Stereo-isomerism (erythro vs. threo) influences solubility and reactivity
(E)-2-(3,7-dimethylocta-2,6-dien-1-yl)-5-propylbenzene-1,3-diol (CBGV)	Benzene-1,3-diol	Prenyl, propyl	Medicinal chemistry (cannabis extracts)	Synthesis methods optimized for terpenoid-diol conjugates

Corrosion Inhibition Potential

Evidence from corrosion studies highlights the importance of heteroatoms and molecular architecture. For instance, Schiff base analogs like 2-(2-Hydroxybenzylideneamino)-2-methylpropane-1,3-diol exhibit strong inhibition properties due to nitrogen and oxygen atoms facilitating adsorption onto metal surfaces . This aligns with findings that smaller molecules with electronegative groups can outperform bulkier analogs .